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Introduction

Prusogliptin (also known as DBPR108) is a novel, potent, and selective dipeptidyl peptidase-4
(DPP-4) inhibitor. By preventing the degradation of incretin hormones such as glucagon-like
peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), Prusogliptin
enhances glucose-dependent insulin secretion and suppresses glucagon release, thereby
improving glycemic control. This document provides detailed application notes and protocols
for the administration of Prusogliptin in diet-induced obese (DIO) mouse models, a common
preclinical model for studying type 2 diabetes and obesity. The information is based on
preclinical studies evaluating the efficacy of Prusogliptin alone and in combination with
metformin.

Signaling Pathway of Prusogliptin

Prusogliptin's mechanism of action involves the inhibition of the DPP-4 enzyme. This inhibition
leads to prolonged activity of incretin hormones, which in turn modulates glucose homeostasis
through a well-defined signaling cascade.
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 To cite this document: BenchChem. [Prusogliptin Administration in Diet-Induced Obese
Mouse Models: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b606979#prusogliptin-administration-in-
diet-induced-obese-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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